Cas no 1025610-51-8 ((Z)-1-(4-Fluorophenyl)-N-methoxy-2,6-dimethyl-6,7-dihydro-5H-indol-4-imine)

• Product Name: (Z)-1-(4-Fluorophenyl)-N-methoxy-2,6-dimethyl-6,7-dihydro-5H-indol-4-imine
• CAS No: 1025610-51-8
• MF: C₁₇H₁₉FN₂O
• MW: 286.343967676163
• MDL: MFCD00245181
• CID: 4677372
• Update Time: 2025-07-08

(Z)-1-(4-Fluorophenyl)-N-methoxy-2,6-dimethyl-6,7-dihydro-5H-indol-4-imine Chemical and Physical Properties

Names and Identifiers

• (1-(4-fluorophenyl)-2,6-dimethyl(5,6,7-trihydroindol-4-ylidene))methyloxime
• (4Z)-1-(4-fluorophenyl)-N-methoxy-2,6-dimethyl-4,5,6,7-tetrahydro-1H-indol-4-imine
• (Z)-1-(4-Fluorophenyl)-N-methoxy-2,6-dimethyl-6,7-dihydro-5H-indol-4-imine

• MDL： MFCD00245181
• Inchi： 1S/C17H19FN2O/c1-11-8-16(19-21-3)15-10-12(2)20(17(15)9-11)14-6-4-13(18)5-7-14/h4-7,10-11H,8-9H2,1-3H3/b19-16-
• InChI Key： RMMOKZABXSNVBA-MNDPQUGUSA-N
• SMILES： FC1C=CC(=CC=1)N1C(C)=CC2/C(/CC(C)CC1=2)=N\OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 392
• Topological Polar Surface Area: 26.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Phenylpyrroles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Substituted pyrroles Phenylpyrroles

Additional information on (Z)-1-(4-Fluorophenyl)-N-methoxy-2,6-dimethyl-6,7-dihydro-5H-indol-4-imine

Introduction to (Z)-1-(4-Fluorophenyl)-N-methoxy-2,6-dimethyl-6,7-dihydro-5H-indol-4-imine (CAS No. 1025610-51-8)

(Z)-1-(4-Fluorophenyl)-N-methoxy-2,6-dimethyl-6,7-dihydro-5H-indol-4-imine (CAS No. 1025610-51-8) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of indole derivatives and exhibits a variety of biological activities, making it a valuable candidate for further research and development.

The chemical structure of (Z)-1-(4-Fluorophenyl)-N-methoxy-2,6-dimethyl-6,7-dihydro-5H-indol-4-imine is characterized by a central indole core with specific functional groups that contribute to its pharmacological properties. The presence of a fluorinated phenyl group and methoxy substituents on the nitrogen atom imparts unique electronic and steric properties to the molecule, which can influence its interactions with biological targets.

Recent studies have highlighted the potential of (Z)-1-(4-Fluorophenyl)-N-methoxy-2,6-dimethyl-6,7-dihydro-5H-indol-4-imine in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory and analgesic effects. The mechanism of action appears to involve the inhibition of pro-inflammatory cytokines and the modulation of pain signaling pathways.

In addition to its anti-inflammatory properties, (Z)-1-(4-Fluorophenyl)-N-methoxy-2,6-dimethyl-6,7-dihydro-5H-indol-4-imine has been investigated for its potential as an anticancer agent. Preclinical studies have demonstrated that this compound can selectively induce apoptosis in cancer cells while sparing normal cells. The selective cytotoxicity is attributed to its ability to disrupt key signaling pathways involved in cell survival and proliferation.

The pharmacokinetic profile of (Z)-1-(4-Fluorophenyl)-N-methoxy-2,6-dimethyl-6,7-dihydro-5H-indol-4-imine has also been studied extensively. Research indicates that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are essential for its therapeutic efficacy. The compound's high oral bioavailability and low toxicity make it a promising candidate for further clinical development.

One of the key challenges in the development of new drugs is ensuring their safety and efficacy in human subjects. To address this, several preclinical studies have been conducted to evaluate the toxicological profile of (Z)-1-(4-Fluorophenyl)-N-methoxy-2,6-dimethyl-6,7-dihydro-5H-indol-4-imine. These studies have shown that the compound is well-tolerated at therapeutic doses and does not exhibit significant adverse effects in animal models.

The structural versatility of (Z)-1-(4-Fluorophenyl)-N-methoxy-2,6-dimethyl-6,7-dihydro-5H-indol-4-imine also allows for the synthesis of various analogs with modified functional groups. This flexibility is crucial for optimizing the compound's pharmacological properties and enhancing its therapeutic potential. Researchers are actively exploring different modifications to improve the compound's potency, selectivity, and pharmacokinetic profile.

In conclusion, (Z)-1-(4-fluorophenyl)-N-methoxy-2,6-dimethyl-6,7-dihydro-5H-indol-4-imine (CAS No. 1025610-51-8) represents a promising lead compound in the field of medicinal chemistry. Its unique chemical structure and diverse biological activities make it a valuable candidate for further research and development. Ongoing studies are expected to provide deeper insights into its mechanisms of action and potential therapeutic applications.